![molecular formula C16H16ClNO2 B261883 5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide](/img/structure/B261883.png)
5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide, also known as CEMB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic uses.
Mechanism of Action
5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation and pain. By inhibiting COX-2, this compound reduces inflammation and pain, making it a potential treatment for conditions such as arthritis and cancer.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, it has been shown to have antitumor effects by inducing apoptosis, or programmed cell death, in cancer cells. It has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, its pharmacological effects are well-documented, making it a useful tool for studying the mechanisms of inflammation, pain, and cancer. However, there are also some limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and its potential side effects and toxicity are not well-characterized.
Future Directions
There are several future directions for research on 5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide. One area of focus is the development of new drugs based on this compound, which may have improved pharmacological properties and reduced side effects compared to existing drugs. Another area of focus is the elucidation of this compound's mechanism of action, which may lead to new insights into the mechanisms of inflammation, pain, and cancer. Additionally, research on the potential side effects and toxicity of this compound is needed to ensure its safety for clinical use.
Synthesis Methods
5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide can be synthesized using a variety of methods, including the reaction of 5-chloro-2-methoxybenzoic acid with phenylacetic acid, followed by the addition of ethylamine and acetic anhydride. The resulting product can be purified using column chromatography, yielding a white crystalline solid with a melting point of 145-147°C.
Scientific Research Applications
5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide has been the subject of numerous scientific studies due to its potential therapeutic uses. It has been shown to have anti-inflammatory, analgesic, and antitumor properties, making it a promising candidate for the development of new drugs.
properties
Molecular Formula |
C16H16ClNO2 |
---|---|
Molecular Weight |
289.75 g/mol |
IUPAC Name |
5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide |
InChI |
InChI=1S/C16H16ClNO2/c1-3-18(13-7-5-4-6-8-13)16(19)14-11-12(17)9-10-15(14)20-2/h4-11H,3H2,1-2H3 |
InChI Key |
XHYYOLOYGOFHFU-UHFFFAOYSA-N |
SMILES |
CCN(C1=CC=CC=C1)C(=O)C2=C(C=CC(=C2)Cl)OC |
Canonical SMILES |
CCN(C1=CC=CC=C1)C(=O)C2=C(C=CC(=C2)Cl)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.